molecular formula C9H11ClN2O2 B8703417 6-Chloro-4-(isopropylamino)nicotinic acid

6-Chloro-4-(isopropylamino)nicotinic acid

Cat. No.: B8703417
M. Wt: 214.65 g/mol
InChI Key: GALMKDSGRAUANF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-4-(isopropylamino)nicotinic acid is a useful research compound. Its molecular formula is C9H11ClN2O2 and its molecular weight is 214.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11ClN2O2

Molecular Weight

214.65 g/mol

IUPAC Name

6-chloro-4-(propan-2-ylamino)pyridine-3-carboxylic acid

InChI

InChI=1S/C9H11ClN2O2/c1-5(2)12-7-3-8(10)11-4-6(7)9(13)14/h3-5H,1-2H3,(H,11,12)(H,13,14)

InChI Key

GALMKDSGRAUANF-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC1=CC(=NC=C1C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 6-chloro-4-(cyclobutylamino)nicotinate (2) (3 g, 12.3 mmol) in ethanol (20 mL) and water (10 mL) was stirred at rt. LiOH (61.7 mmol, 5 equiv.) was added and the reaction mixture was stirred at room temperature for 4 h. The solvent was concentrated under reduced pressure. Diluted with EtOAc and added water. The aqueous layer was collected and acidified to pH 3-4 using solid citric acid. Solid material precipitated out. Filtered the solid material and dried under vacuum to furnish the title compound (3). 1H NMR: 400 MHz, DMSO-d6: δ 1.20 (d, J=6.40 Hz, 6H), 3.80-3.88 (m, 1H), 6.80 (s, 1H), 8.20 (d, J=7.60 Hz, 1H), 8.51 (s, 1H), 13.33 (bs, 1H).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
61.7 mmol
Type
reactant
Reaction Step Two

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